molecular formula C8H5BrO4 B1267089 6-Bromo-1,3-benzodioxole-5-carboxylic acid CAS No. 60546-62-5

6-Bromo-1,3-benzodioxole-5-carboxylic acid

Cat. No. B1267089
CAS RN: 60546-62-5
M. Wt: 245.03 g/mol
InChI Key: NRFYLBBOKXFHMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related bromo-substituted carboxylic acids typically involves halogenation reactions, where bromine is introduced into a precursor compound. For example, efficient synthesis methods have been developed for compounds like 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, which involve regioselective bromination and subsequent reaction steps to introduce the carboxylic acid moiety (Hirokawa, Horikawa, & Kato, 2000). Similar approaches can be adapted for the synthesis of 6-Bromo-1,3-benzodioxole-5-carboxylic acid, with careful selection of starting materials and reaction conditions to ensure regioselectivity and high yields.

Molecular Structure Analysis

The molecular structure of bromo-substituted benzodioxoles is characterized by the presence of the bromo group, which significantly affects the electronic distribution within the molecule. This alteration can influence the compound’s reactivity, especially in electrophilic aromatic substitution reactions. Spectroscopic techniques, such as NMR and X-ray crystallography, are essential tools for elucidating the molecular structure and confirming the position of the bromo and carboxylic acid groups on the benzodioxole ring (Anuradha et al., 2014).

Scientific Research Applications

Structural Elaboration in Organic Chemistry

6-Bromo-1,3-benzodioxole-5-carboxylic acid and its derivatives play a crucial role in the structural elaboration of organic compounds. For instance, studies have demonstrated the importance of bromine migration in lithiated benzodioxoles, which facilitates the synthesis of derivatives like 5-bromo-2,2-difluoro-1,3-benzodioxole-4-carboxylic acid (Gorecka, Leroux, & Schlosser, 2004).

Precursors in Ligand Design

This compound is utilized in the synthesis of complex ligands. A study described ligands with 6-bromo-2,2'-bipyridine pendant arms, highlighting their potential for labeling biological materials. The transformation of bromo to ester groups and subsequent synthesis steps illustrate its versatility in ligand design (Charbonnière, Weibel, & Ziessel, 2002).

Development of Antiproliferative Agents

Research into the synthesis of novel compounds for medical applications often includes derivatives of this compound. For instance, a study on pyridone-annelated isoindigos synthesized from substituted oxindoles showed that some derivatives exhibit potent antiproliferative activities against human cancer cell lines, suggesting their potential as anticancer agents (Saleh et al., 2014).

properties

IUPAC Name

6-bromo-1,3-benzodioxole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5BrO4/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRFYLBBOKXFHMO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C(=C2)C(=O)O)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5BrO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90299042
Record name 1,3-benzodioxole-5-carboxylic acid, 6-bromo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90299042
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

245.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

60546-62-5
Record name 60546-62-5
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=127707
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 1,3-benzodioxole-5-carboxylic acid, 6-bromo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90299042
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-Bromo-1,3-benzodioxole-5-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Bromo-1,3-benzodioxole-5-carboxylic acid
Reactant of Route 2
Reactant of Route 2
6-Bromo-1,3-benzodioxole-5-carboxylic acid
Reactant of Route 3
Reactant of Route 3
6-Bromo-1,3-benzodioxole-5-carboxylic acid
Reactant of Route 4
Reactant of Route 4
6-Bromo-1,3-benzodioxole-5-carboxylic acid
Reactant of Route 5
6-Bromo-1,3-benzodioxole-5-carboxylic acid
Reactant of Route 6
Reactant of Route 6
6-Bromo-1,3-benzodioxole-5-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.